Cas no 1211168-18-1 (Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]-)

• Product Name: Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]-
• CAS No: 1211168-18-1
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 6016620
• PubChem ID: 45617450
• Update Time: 2025-05-19

Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]-
• N-(1-cyano-1-cyclopropylethyl)-2-(1-methylbenzimidazol-2-yl)sulfanylacetamide
• Z15478635
• EN300-26686360
• AKOS016990236
• 1211168-18-1
• N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide
• CHEMBL3466571

• Inchi： 1S/C16H18N4OS/c1-16(10-17,11-7-8-11)19-14(21)9-22-15-18-12-5-3-4-6-13(12)20(15)2/h3-6,11H,7-9H2,1-2H3,(H,19,21)
• InChI Key： JXXXYBPDHKTFIA-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C1CC1)C)(=O)CSC1N(C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 314.12013238g/mol
• Monoisotopic Mass: 314.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]-

Comprehensive Overview of Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]- (CAS No. 1211168-18-1)

Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]- (CAS No. 1211168-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound features a benzimidazole core linked to a cyano-cyclopropyl group via a thioether bridge, making it a subject of interest for drug discovery and material science. Its CAS number 1211168-18-1 serves as a critical identifier for researchers and regulatory bodies.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]- under the spotlight. Recent studies highlight its potential as a kinase inhibitor or enzyme modulator, aligning with trends in targeted cancer therapies and metabolic disorder treatments. Users frequently search for terms like "benzimidazole derivatives in drug design" or "cyclopropyl-containing bioactive molecules," reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, the thioether linkage in this molecule offers stability against oxidative degradation—a property highly valued in prodrug development. Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to characterize CAS No. 1211168-18-1, with researchers often querying "spectral data for cyano-cyclopropyl acetamides" or "synthetic routes to substituted benzimidazoles."

Environmental and green chemistry considerations are increasingly shaping discussions around compounds like Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]-. The cyclopropyl moiety may influence biodegradation pathways, prompting searches for "eco-friendly heterocyclic synthesis." Regulatory databases show growing interest in its OECD 117 logP values and photostability profiles.

In material science applications, the compound's planar benzimidazole unit suggests potential for organic semiconductors or coordination polymers. This aligns with frequent search queries about "nitrogen-rich organic electronic materials." The cyano group additionally offers sites for covalent organic framework (COF) construction.

Quality control specifications for CAS No. 1211168-18-1 typically require ≥98% purity by HPLC analysis, with particular attention to residual solvent levels and heavy metal content. Analytical chemists often search for "validation methods for benzimidazole analogs" when working with this compound.

The patent landscape reveals increasing filings involving Acetamide, N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]-, particularly in combination therapies and controlled-release formulations. This correlates with search trends for "synergistic drug combinations with heterocycles" and "modified-release drug delivery systems."

Future research directions may explore the compound's chiral resolution potential given its asymmetric carbon, or investigate its structure-activity relationships through computational modeling—topics frequently appearing in academic search queries. The unique steric effects imparted by the cyclopropyl ring continue to make this molecule a fascinating case study in conformational analysis.